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Compound of Interest

Compound Name: Simazine-ring-UL-14C

Cat. No.: B152182 Get Quote

Abstract
This application note details a robust and reliable method for the extraction and quantification

of 14C-labeled simazine from various water samples using solid-phase extraction (SPE). The

described protocol utilizes C18 SPE cartridges, which offer high recovery rates and sample

cleanup efficiency. Quantification of 14C-simazine is achieved through liquid scintillation

counting (LSC). This method is particularly suited for environmental monitoring, metabolism

studies, and other research applications where accurate measurement of radiolabeled

herbicides in aqueous matrices is required.

Introduction
Simazine [2-chloro-4,6-bis(ethylamino)-s-triazine] is a widely used herbicide for the control of

broad-leaved and grassy weeds. Monitoring its presence and fate in water bodies is crucial for

environmental risk assessment. The use of 14C-labeled simazine allows for highly sensitive

and specific tracking of the compound in complex environmental samples. Solid-phase

extraction has emerged as a superior alternative to traditional liquid-liquid extraction due to its

reduced solvent consumption, higher sample throughput, and improved reproducibility. This

note provides a detailed protocol for the extraction of 14C-simazine from water, followed by

quantification using LSC.

Materials and Reagents
14C-Simazine stock solution: (Specific activity and concentration as required)
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SPE Cartridges: C18, 500 mg, 6 mL (or similar)

Methanol (MeOH): HPLC grade

Acetone: HPLC grade

Deionized Water: High purity

Scintillation Cocktail: Suitable for aqueous and organic samples

Glass Vials: 20 mL, for scintillation counting

SPE Vacuum Manifold

Nitrogen Evaporation System

Liquid Scintillation Counter

Experimental Protocols
Water Sample Preparation

Collect water samples in clean, amber glass bottles.

If required, filter the water samples through a 0.45 µm glass fiber filter to remove suspended

particulate matter.

For recovery studies, spike a known volume of the water sample with a specific activity of

14C-simazine standard solution.

Solid-Phase Extraction (SPE) Protocol
The following protocol is optimized for C18 SPE cartridges.

Cartridge Conditioning:

Pass 5 mL of methanol through the C18 cartridge.
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Follow with 5 mL of deionized water. Do not allow the cartridge to dry out between

conditioning steps or before sample loading.

Sample Loading:

Load the aqueous sample (up to 1 L) onto the conditioned C18 cartridge at a flow rate of

approximately 5 mL/min.

Washing:

After the entire sample has passed through, wash the cartridge with 5 mL of deionized

water to remove any co-extracted polar impurities.

Dry the cartridge under vacuum for 10-15 minutes to remove excess water.

Elution:

Elute the retained 14C-simazine from the cartridge with 2 x 3 mL of acetone.[1][2]

Collect the eluate in a clean glass tube.

Eluate Concentration:

Evaporate the acetone eluate to a small volume (e.g., 0.5 mL) under a gentle stream of

nitrogen at room temperature.

Quantification by Liquid Scintillation Counting (LSC)
Quantitatively transfer the concentrated eluate to a 20 mL glass scintillation vial.

Rinse the concentration tube with a small volume of acetone and add it to the scintillation vial

to ensure complete transfer.

Add 15 mL of a suitable scintillation cocktail to the vial.

Cap the vial and shake well to ensure a homogenous mixture.

Place the vial in a liquid scintillation counter and count for a sufficient time to achieve good

counting statistics.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://pubmed.ncbi.nlm.nih.gov/17723718/
https://www.researchgate.net/publication/6116038_Determination_of_Herbicides_by_Solid_Phase_Extraction_Gas_Chromatography-mass_Spectrometry_in_Drinking_Waters
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b152182?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The activity of 14C-simazine in the sample is determined by comparing the sample counts

per minute (CPM) to a calibration curve generated from known standards.

Data Presentation
The following tables summarize the expected recovery rates for simazine using different SPE

methods, which can be used as a benchmark for method validation with 14C-simazine.

Table 1: Recovery of Simazine using C18 SPE Cartridges

Analyte
Recovery
Efficiency (%)

Limit of Detection
(µg/L)

Reference

Simazine 92 0.05 [3]

Atrazine 95 0.05 [3]

Table 2: Recovery of Triazine Herbicides with Optimized C18 SPE and Acetone Elution

Analyte Recovery (%)
Relative Standard
Deviation (%)

Reference

Simazine 79-99 2-12 [1][2]

Atrazine 79-99 2-12 [1][2]

Propazine 79-99 2-12 [1][2]

Terbutylazine 79-99 2-12 [1][2]

Cyanazine 79-99 2-12 [1][2]

Experimental Workflow Visualization
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Caption: Workflow for the solid-phase extraction and quantification of 14C-simazine.
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Conclusion
The described solid-phase extraction method provides an effective and efficient means of

isolating 14C-simazine from water samples for subsequent quantification by liquid scintillation

counting. The use of C18 cartridges offers high recovery and reproducibility, making this

protocol suitable for a wide range of research and monitoring applications in the fields of

environmental science, drug metabolism, and agricultural science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Determination of herbicides by solid phase extraction gas chromatography-mass
spectrometry in drinking waters - PubMed [pubmed.ncbi.nlm.nih.gov]

2. researchgate.net [researchgate.net]

3. Solid-phase extraction of carbofuran, atrazine, simazine, alachlor, and cyanazine from
shallow well water - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Note: Solid-Phase Extraction of 14C-
Simazine from Water Samples]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b152182#solid-phase-extraction-methods-for-14c-
simazine-in-water-samples]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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